Bound Rubber Content: MPTES vs. TESPD, APTES, VTES, and CPTES in SSBR/Silica Composites
In a head-to-head comparison of five silane coupling agents in solution styrene-butadiene rubber (SSBR)/silica compounds, MPTES generated a bound rubber content that was 30% higher than that achieved with the bis-[3-(triethoxysilyl)propyl]disulfide (TESPD) reference [1]. The superior reactivity of the thiol group over the disulfide linkage directly enhances filler-rubber interaction, leading to a vulcanizate structure where this interaction is more than twice as high as that observed in the TESPD-based compound [1].
| Evidence Dimension | Bound Rubber Content (filler-rubber interaction proxy) |
|---|---|
| Target Compound Data | Bound rubber content is 30% higher than comparator; filler-rubber interaction more than twice as high. |
| Comparator Or Baseline | Bis-[3-(triethoxysilyl)propyl]disulfide (TESPD) |
| Quantified Difference | Bound rubber content: +30% relative; Filler-rubber interaction: >2× |
| Conditions | SSBR/silica compounds; silanes applied at equivalent molar loadings. |
Why This Matters
Higher bound rubber content correlates directly with improved reinforcement, lower hysteresis (rolling resistance), and enhanced mechanical properties in tire tread and other elastomeric applications.
- [1] Ahn, B.; Kim, D.; Kim, K.; Kim, I.; Kim, H.; Kang, C.H.; Lee, J.Y.; Kim, W. Effect of the functional group of silanes on the modification of silica surface and the physical properties of solution styrene-butadiene rubber/silica composites. Composite Interfaces 2019, 26, 585-596. View Source
